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Compound of Interest

Compound Name: L-640876

Cat. No.: B1673793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-640876 is a semisynthetic β-lactam antibiotic that has been investigated for its antibacterial

properties. Accurate and consistent preparation of stock solutions is the first critical step in any

in vitro or in vivo study to ensure reliable and reproducible results. These application notes

provide a detailed protocol for the preparation of L-640876 stock solutions, tailored for research

and drug development applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of L-640876 is provided in the table

below. This information is essential for accurate calculation of concentrations and for

understanding the handling and storage requirements of the compound.
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Property Value

Chemical Formula C₂₂H₂₁N₇O₃S₂

Molecular Weight 495.57 g/mol

Appearance Solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage (Powder)

Short term (days to weeks): 0 - 4°C, protected

from light. Long term (months to years): -20°C,

protected from light.

Storage (Stock Solution)
Short term (days to weeks): 0 - 4°C. Long term

(months): -20°C.

Shelf Life (Powder) >2 years if stored properly.[1]

Recommended Solvents and Concentrations
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of L-
640876.[1] The choice of concentration for the stock solution will depend on the specific

requirements of the experiment. The following table provides the required volume of DMSO to

prepare various stock concentrations from different starting masses of L-640876.[1]

Concentration Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 2.02 mL 10.09 mL 20.18 mL

5 mM 0.40 mL 2.02 mL 4.04 mL

10 mM 0.20 mL 1.01 mL 2.02 mL

50 mM 0.04 mL 0.20 mL 0.40 mL

Experimental Protocol: Preparation of a 10 mM L-
640876 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of L-640876 in DMSO.
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Materials:

L-640876 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of L-640876 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of L-640876 powder in a sterile

microcentrifuge tube. For example, to prepare a stock solution from 1 mg of the compound,

weigh out 1 mg.

Solvent Addition: Based on the desired final concentration, add the calculated volume of

DMSO to the tube containing the L-640876 powder. To prepare a 10 mM stock solution from

1 mg of L-640876, add 0.20 mL (200 µL) of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for long-term storage. For short-term use, the solution

can be stored at 4°C.
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the logical workflow for preparing L-640876 stock solutions.
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Caption: Workflow for L-640876 Stock Solution Preparation.

Logical Relationships in Stock Solution Calculation
The preparation of a stock solution of a specific molarity is based on the fundamental

relationship between mass, molecular weight, volume, and concentration.

Inputs

Calculation

Mass of L-640876 (g)

Calculate Moles
(Mass / MW)

Molecular Weight (g/mol) Desired Concentration (mol/L)

Calculate Volume (L)
(Moles / Concentration)

Click to download full resolution via product page

Caption: Logical Flow for Calculating Solvent Volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for L-640876 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673793#how-to-prepare-l-640876-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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